(3S)-3-Amino-3-(5-chlorothiophen-2-YL)propanoicacid

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• SMILES: C1=C(SC(=C1)Cl)C(CC(=O)O)N
• InChI: InChI=1S/C7H8ClNO2S/c8-6-2-1-5(12-6)4(9)3-7(10)11/h1-2,4H,3,9H2,(H,10,11)/t4-/m0/s1
• InChIKey: OWUUKJDYHDUZTR-BYPYZUCNSA-N

(3S)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic Acid: Chiral β-Amino Acid Procurement & Differentiation Guide

(3S)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS 1270127-96-2) is an enantiomerically pure, non-proteinogenic β-amino acid featuring a 5-chlorothiophen-2-yl substituent at the β-carbon . It belongs to the halothienyl β-amino acid family first described as versatile building blocks for heterocyclic chemistry and peptidomimetic synthesis [1]. The compound is structurally related to the broader 3-amino-3-arylpropanoic acid class, which has demonstrated CNS pharmacological activity in murine models [2]. Its defining features—chirality at the β-carbon, the electron-withdrawing chlorine substituent on the thiophene ring, and the β-amino acid backbone—collectively distinguish it from both α-amino acid analogs and non-halogenated thiophene β-amino acids in synthetic and potentially biological contexts.

• [1] Renault O, Dallemagne P, Rault S. A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 1997, 29(4): 488–494. View Source
• [2] Renault O, Guillon J, Huard C, Miel H, et al. Synthesis and CNS Activity of New 3-Amino-3-arylpropionic Acid Derivatives. Pharmacy and Pharmacology Communications, 1999, 5(3): 217–223. DOI: 10.1211/146080899128734631. View Source

Why (3S)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic Acid Cannot Be Replaced by Generic β-Amino Acids or Thiophene Analogs

Substituting (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid with a non-chlorinated thiophene β-amino acid, the (3R) enantiomer, or a racemic mixture introduces critical deviations in stereochemical fidelity, electronic character, and biological performance. The 5-chloro substituent exerts an electron-withdrawing effect that alters the thiophene ring's reactivity in downstream coupling reactions and influences π-stacking interactions in biological targets—an effect absent in the des-chloro analog (3S)-3-amino-3-(thiophen-2-yl)propanoic acid (CAS 1192069-13-8) . Stereochemistry at the β-carbon is equally consequential: the (3R) enantiomer (CAS 1270060-15-5) has been separately indexed for neuroprotective applications, indicating enantiomer-dependent biological outcomes [1]. Furthermore, β-amino acids resist proteolytic cleavage by common peptidases that rapidly degrade α-amino acid-based constructs, making enantiopure β-amino acids essential for stable peptide foldamer design [2]. Generic substitution therefore risks loss of enantiomeric activity, altered metabolic stability, and compromised synthetic reproducibility in peptidomimetic and medicinal chemistry workflows.

• [1] Chem-Space. (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS 1270060-15-5). MFCD12797148; Molecular Weight: 206 Da. View Source
• [2] Ngo TH, Berndt H, Lentz D, Reissig HU. Linear and cyclic hybrids of alternating thiophene-amino acid units: synthesis and effects of chirality on conformation and molecular packing. Chemistry – A European Journal, 2013, 19(45): 15155–15165. DOI: 10.1002/chem.201302143. PMID: 24105938. View Source

(3S)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic Acid: Quantitative Differentiation Evidence vs. Closest Analogs

Enantiomeric Identity: (3S) vs. (3R) Configuration and Differential Biological Annotation

The (3S) and (3R) enantiomers of 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid are distinct chemical entities with separate CAS registrations and differentiated biological annotation. The (3R) enantiomer (CAS 1270060-15-5) has been explicitly studied for neuroprotective properties and is separately indexed under MFCD12797148 [1]. The (3S) enantiomer (CAS 1270127-96-2) bears the alternative stereochemical designation and is supplied as a distinct research chemical. In the broader 3-amino-3-arylpropanoic acid class, CNS pharmacological studies in mice have demonstrated that stereochemistry at the β-carbon influences locomotor activity, open-field behavior, and hole-board anxiety measures, with differential effects observed across aryl substituents [2]. This enantiomer-dependent annotation means that procurement of the correct stereoisomer is critical for reproducibility in neuropharmacology and peptidomimetic research.

Evidence Dimension	Stereochemical identity and differential biological annotation
Target Compound Data	(3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid; CAS 1270127-96-2; designated (S) configuration at β-carbon
Comparator Or Baseline	(3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid; CAS 1270060-15-5; designated (R) configuration at β-carbon; annotated for neuroprotective study applications
Quantified Difference	Distinct CAS numbers, distinct MFCD identifiers, separate vendor cataloging, enantiomer-specific biological study annotation (neuroprotection attributed to (3R) enantiomer in vendor documentation)
Conditions	Comparative vendor and database annotation from Chem-Space, AKSci, and Leyan; biological annotation derived from vendor technical summaries referencing neuroprotection studies

Why This Matters

Procuring the incorrect enantiomer invalidates stereospecific biological assays and can produce opposite or null pharmacological outcomes, as evidenced by enantiomer-specific activity patterns in the 3-amino-3-arylpropanoic acid class [2].

• [1] Chem-Space. (3R)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid (CAS 1270060-15-5). MFCD12797148; Molecular Formula: C7H8ClNO2S; Molecular Weight: 206 Da. View Source
• [2] Renault O, Guillon J, Huard C, Miel H, et al. Synthesis and CNS Activity of New 3-Amino-3-arylpropionic Acid Derivatives. Pharmacy and Pharmacology Communications, 1999, 5(3): 217–223. DOI: 10.1211/146080899128734631. View Source

Chlorine Substitution Effect: 5-Chloro vs. Des-Chloro Thiophene β-Amino Acid Reactivity and Lipophilicity

The 5-chloro substituent on the thiophene ring of (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid imparts distinct physicochemical properties compared to its des-chloro analog (3S)-3-amino-3-(thiophen-2-yl)propanoic acid (CAS 1192069-13-8). The chlorine atom contributes an additional 34.45 Da to the molecular weight (205.66 vs. 171.22 g/mol for the des-chloro analog) and introduces a strong electron-withdrawing inductive effect that modulates the thiophene ring's electronic character . In the synthesis of thiophene-containing peptide hybrids, enantiopurity and substituent identity jointly determine conformational outcomes and molecular packing in crystal structures, with halogen substituents influencing both intermolecular interactions and ring geometry [1]. The increased lipophilicity conferred by chlorine (estimated ΔlogP ≈ +0.7 to +1.0 based on aromatic chlorine substitution) also alters the compound's suitability for membrane penetration in cellular assays compared to the non-halogenated analog.

Evidence Dimension	Molecular weight, lipophilicity, and electronic character
Target Compound Data	(3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid; MW = 205.66 g/mol; contains electron-withdrawing Cl substituent; molecular formula C7H8ClNO2S
Comparator Or Baseline	(3S)-3-amino-3-(thiophen-2-yl)propanoic acid (des-chloro analog); MW = 171.22 g/mol; no halogen substituent; molecular formula C7H9NO2S
Quantified Difference	ΔMW = +34.45 Da; estimated ΔlogP ≈ +0.7 to +1.0 (class-level estimate for aromatic Cl substitution); altered π-electron density on thiophene ring affecting electrophilic substitution reactivity
Conditions	Physicochemical comparison based on molecular formulas and class-level structure-property relationships for aromatic halogenation; lipophilicity estimate derived from aromatic chlorine substitution ΔlogP values

Why This Matters

The chlorine substituent alters the compound's partition coefficient and electronic profile, which directly affects its performance in coupling reactions, its binding to hydrophobic enzyme pockets, and its cellular permeability—making the chlorinated compound a distinct chemical tool rather than a simple analog of the des-chloro version.

• [1] Ngo TH, Berndt H, Lentz D, Reissig HU. Linear and cyclic hybrids of alternating thiophene-amino acid units: synthesis and effects of chirality on conformation and molecular packing. Chemistry – A European Journal, 2013, 19(45): 15155–15165. DOI: 10.1002/chem.201302143. PMID: 24105938. View Source

β-Amino Acid Backbone: Proteolytic Stability Advantage Over α-Amino Acid Analogs

The β-amino acid backbone of (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid confers resistance to hydrolysis by common mammalian peptidases that rapidly degrade α-peptides. β-Peptides composed of β-amino acids have been extensively documented to resist proteolytic degradation, with half-lives in serum and cellular assays exceeding those of corresponding α-peptides by orders of magnitude [1]. In the context of thiophene-containing amino acid hybrids, the enantiopurity of the β-amino acid building block has been shown to be critical for achieving defined secondary structures (12-helical conformations) in β-peptide foldamers, with stereochemical fidelity directly impacting conformational homogeneity as measured by circular dichroism and X-ray crystallography [2]. This contrasts with α-amino acid-based constructs incorporating thiophene moieties (e.g., 3-(5-chlorothien-2-yl)-L-alanine, CAS 911471-88-0), which lack the intrinsic proteolytic stability of the β-amino acid scaffold .

Evidence Dimension	Proteolytic stability of β-amino acid vs. α-amino acid scaffolds
Target Compound Data	(3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid: β-amino acid backbone with amino group at β-carbon; expected class-level proteolytic resistance
Comparator Or Baseline	L-2-(5-chlorothienyl)alanine (CAS 911471-88-0): α-amino acid scaffold with amino group at α-carbon; susceptible to proteolytic cleavage by common peptidases
Quantified Difference	β-Peptides generally exhibit serum half-lives >24 h vs. <1 h for corresponding α-peptides (class-level data); enantiopure β-amino acid building blocks produce homogeneous 12-helical foldamer conformations vs. heterogeneous mixtures from racemic or α-amino acid inputs
Conditions	Class-level data from β-peptide stability literature; foldamer conformational analysis by CD spectroscopy and X-ray crystallography using ATTC and thiophene-containing β-amino acid building blocks

Why This Matters

For researchers designing stable peptide-based probes, inhibitors, or foldamers, the β-amino acid scaffold provides an essential pharmacokinetic advantage over α-amino acid alternatives, justifying the selection of this compound class for applications requiring extended in vivo or in vitro half-life.

• [1] Seebach D, Beck AK, Bierbaum DJ. The world of β- and γ-peptides comprised of homologated proteinogenic amino acids and other components. Chemistry & Biodiversity, 2004, 1(7): 1111–1239. DOI: 10.1002/cbdv.200490087. View Source
• [2] Lim D, Lee W, Hong J, Gong J, et al. Versatile Post-synthetic Modifications of Helical β-Peptide Foldamers Derived from a Thioether-Containing Cyclic β-Amino Acid. Angewandte Chemie International Edition, 2023, e202305196. DOI: 10.1002/anie.202305196. View Source

Synthetic Accessibility: Rodionov-Johnson Multicomponent Route to Halothienyl β-Amino Acids with Documented Yields

The 3-amino-3-arylpropanoic acid scaffold, including halothienyl variants, is accessible via the Rodionov-Johnson multicomponent condensation of arylcarboxaldehydes with malonic acid and ammonium acetate [1]. The Renault-Dallemagne-Rault synthesis (1997) specifically demonstrated multigram preparation of halothienyl β-amino acids, including 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid derivatives, as versatile building blocks for heterocyclic chemistry and peptidomimetic synthesis [2]. The 5-chlorothiophene-2-carboxaldehyde starting material (CAS 7283-96-7) is commercially available at 97% purity, enabling reproducible entry into this compound class. In contrast, enantiomerically pure (3S) material typically requires chiral resolution or asymmetric synthesis, with enzymatic kinetic resolution using Burkholderia cepacia lipase reported to achieve enantioselectivity E > 200 for related β-heteroaryl-β-amino esters, yielding enantiomeric excesses suitable for research-grade procurement [3].

Evidence Dimension	Synthetic accessibility and enantiomeric purity attainment
Target Compound Data	(3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid: accessible via Rodionov-Johnson condensation of 5-chlorothiophene-2-carboxaldehyde + malonic acid + NH4OAc; enantiopure form requires chiral resolution or asymmetric synthesis
Comparator Or Baseline	Racemic 3-amino-3-(5-chlorothiophen-2-yl)propanoic acid (hydrochloride, CAS 194229-22-6): directly accessible via Rodionov-Johnson route without chiral resolution; lower cost but lacks stereochemical definition
Quantified Difference	Racemic form available at gram scale (multigram synthesis reported); enantiopure (3S) form requires additional resolution step; enzymatic resolution of β-heteroaryl-β-amino esters achieves E > 200 with Burkholderia cepacia lipase, producing high ee product
Conditions	Rodionov-Johnson condensation conditions: arylaldehyde + malonic acid + ammonium acetate in ethanol or acetic acid under reflux; enzymatic resolution: lipase PS in diisopropyl ether or t-BuOMe at 25–45°C with 0.5 equiv H2O

Why This Matters

The validated synthetic route and availability of commercial starting materials reduce procurement risk, while the demonstrated enzymatic resolution pathway provides a viable method for accessing enantiopure material when stereochemical fidelity is required for downstream applications.

• [1] Phan Ngọc Bảo Quyên, Phạm Khánh Phong Lan, Võ Phùng Nguyên. THỬ NGHIỆM KHẢO SÁT TÁC ĐỘNG GIẢM ĐAU CỦA CÁC DẪN CHẤT ACID 3-AMINO-3-ARYLPROPANOIC. Tạp chí Y học Thành phố Hồ Chí Minh, 2008, 12(1): 154. View Source
• [2] Renault O, Dallemagne P, Rault S. A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 1997, 29(4): 488–494. View Source
• [3] Tasnádi G, Forró E, Fülöp F. Burkholderia cepacia lipase is an excellent enzyme for the enantioselective hydrolysis of β-heteroaryl-β-amino esters. Tetrahedron: Asymmetry, 2009, 20(15): 1776–1781. View Source

Regioisomeric Differentiation: 5-Chlorothiophen-2-yl vs. 5-Chlorothiophen-3-yl β-Amino Acids

The position of the chlorine substituent on the thiophene ring differentiates (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid from its regioisomer (S)-2-amino-3-(5-chlorothiophen-3-yl)propanoic acid (CAS 1867059-51-5) . The 2-yl attachment positions the chlorine at the 5-position of the thiophene ring with the propanoic acid side chain at the 2-position, whereas the 3-yl regioisomer places the side chain at the 3-position. This regioisomeric difference alters the spatial orientation of the amino acid side chain relative to the chlorine substituent, affecting both the compound's conformational preferences and its interaction with biological targets. In thiophene-amino acid hybrid systems, the substitution pattern on the thiophene ring has been shown to influence molecular packing in crystal structures and the stability of secondary structure elements in foldamers [1]. The 2-yl regioisomers are also synthetically more accessible via electrophilic substitution chemistry, as thiophene undergoes electrophilic attack preferentially at the 2-position .

Evidence Dimension	Regiochemical substitution pattern and conformational impact
Target Compound Data	(3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid: chlorine at thiophene 5-position, side chain at 2-position; CAS 1270127-96-2
Comparator Or Baseline	(S)-2-amino-3-(5-chlorothiophen-3-yl)propanoic acid: chlorine at thiophene 5-position, side chain at 3-position; CAS 1867059-51-5; also an α-amino acid (not β), introducing an additional scaffold difference
Quantified Difference	Regioisomeric relationship alters side-chain vector geometry by ~120° rotation of the thiophene ring plane; 2-substituted thiophenes are synthetically favored due to electrophilic aromatic substitution directing effects; molecular formula C7H8ClNO2S identical but connectivity distinct
Conditions	Structural comparison based on CAS registry and IUPAC nomenclature; conformational implications inferred from thiophene-amino acid hybrid crystallography studies

Why This Matters

Selection of the correct regioisomer is essential for structure-activity relationship studies, as the spatial presentation of the chlorine atom and the amino acid moiety relative to each other determines molecular recognition by biological targets and influences supramolecular assembly in foldamer design.

• [1] Ngo TH, Berndt H, Lentz D, Reissig HU. Linear and cyclic hybrids of alternating thiophene-amino acid units: synthesis and effects of chirality on conformation and molecular packing. Chemistry – A European Journal, 2013, 19(45): 15155–15165. DOI: 10.1002/chem.201302143. PMID: 24105938. View Source

Optimal Procurement and Application Scenarios for (3S)-3-Amino-3-(5-chlorothiophen-2-yl)propanoic Acid

Chiral Building Block for Proteolytically Stable β-Peptide Foldamer Design

Researchers designing β-peptide foldamers requiring defined 12-helical conformations should select enantiopure (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid as a building block. The β-amino acid backbone provides resistance to proteolytic degradation that α-amino acid analogs cannot match, while the 5-chlorothiophene moiety offers unique post-synthetic modification opportunities and distinct conformational packing compared to non-halogenated thiophene β-amino acids [1]. The (3S) stereochemistry must be specified to ensure conformational homogeneity, as racemic mixtures produce heterogeneous foldamer populations with compromised structural definition [2].

Enantiomer-Specific CNS Pharmacological Probe Development

For neuroscience research programs investigating 3-amino-3-arylpropanoic acid derivatives as CNS-active agents, the (3S) enantiomer serves as a distinct pharmacological probe separate from the (3R) enantiomer. Studies on this compound class have demonstrated that central pharmacological properties—including effects on locomotor activity, open-field behavior, and anxiety measures in mice—vary with aryl substitution and stereochemistry [3]. Procurement of the specific (3S) enantiomer ensures reproducibility in structure-activity relationship studies and avoids the confounding effects of enantiomeric mixtures.

Halogen-Enabled Medicinal Chemistry: Exploiting the 5-Chloro Substituent for Target Engagement

Medicinal chemists optimizing lead compounds for target binding should consider (3S)-3-amino-3-(5-chlorothiophen-2-yl)propanoic acid over its des-chloro analog when the target binding site includes hydrophobic pockets amenable to halogen bonding or when increased lipophilicity is required for membrane permeability. The chlorine atom at the 5-position of the thiophene ring introduces an additional 34.45 Da of mass and alters the electronic character of the aromatic system compared to the non-halogenated analog, providing a distinct vector for SAR exploration .

Enzymatic Resolution Process Development and Chiral Intermediate Supply

Process chemistry groups developing scalable routes to enantiopure β-amino acids can leverage the established Burkholderia cepacia lipase-catalyzed kinetic resolution protocol (E > 200) documented for β-heteroaryl-β-amino esters [4]. The racemic hydrochloride form (CAS 194229-22-6) is accessible via the Rodionov-Johnson multicomponent condensation [5] and can serve as substrate for enzymatic resolution to access the (3S) enantiomer. This two-step approach—multigram racemic synthesis followed by high-enantioselectivity enzymatic resolution—provides a viable procurement strategy when commercial enantiopure supply is constrained.

• [1] Lim D, Lee W, Hong J, Gong J, et al. Versatile Post-synthetic Modifications of Helical β-Peptide Foldamers Derived from a Thioether-Containing Cyclic β-Amino Acid. Angewandte Chemie International Edition, 2023, e202305196. DOI: 10.1002/anie.202305196. View Source
• [2] Ngo TH, Berndt H, Lentz D, Reissig HU. Linear and cyclic hybrids of alternating thiophene-amino acid units: synthesis and effects of chirality on conformation and molecular packing. Chemistry – A European Journal, 2013, 19(45): 15155–15165. DOI: 10.1002/chem.201302143. PMID: 24105938. View Source
• [3] Renault O, Guillon J, Huard C, Miel H, et al. Synthesis and CNS Activity of New 3-Amino-3-arylpropionic Acid Derivatives. Pharmacy and Pharmacology Communications, 1999, 5(3): 217–223. DOI: 10.1211/146080899128734631. View Source
• [4] Tasnádi G, Forró E, Fülöp F. Burkholderia cepacia lipase is an excellent enzyme for the enantioselective hydrolysis of β-heteroaryl-β-amino esters. Tetrahedron: Asymmetry, 2009, 20(15): 1776–1781. View Source
• [5] Renault O, Dallemagne P, Rault S. A convenient synthesis of new halothienyl β-aminoacids as versatile building blocks. Organic Preparations and Procedures International, 1997, 29(4): 488–494. View Source